Cas no 79835-12-4 (N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide)

• Product Name: N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide
• CAS No: 79835-12-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 575619
• PubChem ID: 290837
• Update Time: 2025-04-23

N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide
• Acetamide,N-(6-formyl-1,3-benzodioxol-5-yl)-
• N -(6-FORMYL-BENZO[1,3]DIOXOL-5-YL)-ACETAMIDE
• N-(6-formyl-1,3-benzodioxol-5-yl)acetamide
• 2-acetylamino-4,5-methylenedioxybenzaldehyde
• 6-Acetamino-piperonal
• SCHEMBL2892749
• NSC155252
• Acetamide, N-(6-formyl-1,3-benzodioxol-5-yl)-
• DTXSID501000795
• AKOS022184282
• N-(6-Formyl-benzo[1,3]dioxol-5-yl)-acetamide
• N-(6-Formyl-2H-1,3-benzodioxol-5-yl)ethanimidic acid
• N-(6-formyl-benzo[1,3]dioxol-5-yl)-acetamide, AldrichCPR
• FS-6580
• NSC-155252
• 79835-12-4

• MDL： MFCD06739580
• Inchi： 1S/C10H9NO4/c1-6(13)11-8-3-10-9(14-5-15-10)2-7(8)4-12/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： WTXGGRCXQNTYGL-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C=O)C(=CC1=2)NC(C)=O

Computed Properties

• Exact Mass: 207.05300
• Monoisotopic Mass: 207.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.425
• Boiling Point: 431.3°C at 760 mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.656
• PSA: 64.63000
• LogP: 1.25920

N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide

N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide (CAS 79835-12-4): A Comprehensive Guide

N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide (CAS 79835-12-4) is a specialized organic compound with a unique molecular structure that combines a benzodioxole core with an acetamide functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and synthetic chemistry. Researchers are particularly interested in its formyl group reactivity, which makes it a valuable intermediate for further chemical modifications.

The growing interest in N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide can be attributed to several factors. First, the benzodioxole moiety is known for its biological activity and has been explored in drug discovery programs targeting various therapeutic areas. Second, the compound's CAS 79835-12-4 identifier has seen increased search volume in scientific databases, reflecting its rising importance in chemical research. Third, the combination of formyl and acetamide groups offers multiple sites for chemical transformations, making it a versatile building block.

From a structural perspective, N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide features a 1,3-benzodioxole ring system substituted at the 5-position with an acetamido group and at the 6-position with a formyl group. This arrangement creates interesting electronic properties that influence its reactivity and potential applications. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents.

Recent studies have highlighted the potential of CAS 79835-12-4 in medicinal chemistry. The benzodioxole scaffold is known to interact with various biological targets, and researchers are investigating whether N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide could serve as a precursor for novel therapeutic agents. Some preliminary studies suggest possible applications in neurological research, though more extensive investigation is required to confirm these findings.

The synthesis of N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide typically involves multi-step organic transformations starting from commercially available piperonal or related compounds. Key steps often include protection of sensitive functional groups, controlled oxidation to introduce the formyl moiety, and careful amidation reactions. The purity of the final product is crucial for research applications, and advanced analytical techniques like HPLC and NMR spectroscopy are commonly employed for quality control.

In material science, the formylbenzo[d][1,3]dioxole structure of this compound has shown promise as a building block for functional materials. Its ability to participate in condensation reactions makes it potentially useful for creating novel polymers with specific optical or electronic properties. Some researchers are exploring its incorporation into photoresponsive materials or as a component in organic electronic devices.

The safety profile of N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide (CAS 79835-12-4) is an important consideration for researchers. While comprehensive toxicological data may be limited, standard laboratory precautions should be followed when handling this compound. This includes using appropriate personal protective equipment and working in well-ventilated areas. The compound should be stored under recommended conditions to maintain stability.

Market trends indicate growing demand for specialized intermediates like N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide. Pharmaceutical and biotechnology companies are increasingly sourcing such compounds for drug discovery programs. Suppliers typically offer this material in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale applications. Pricing can vary depending on purity specifications and order volume.

Analytical characterization of CAS 79835-12-4 is essential for quality assurance. Common techniques include mass spectrometry for molecular weight confirmation, infrared spectroscopy for functional group analysis, and chromatographic methods for purity assessment. Researchers should verify the identity and purity of the compound before use in sensitive applications.

The future research directions for N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide appear promising. As synthetic methodologies advance, new derivatives based on this core structure may emerge with enhanced properties or specific functionalities. The compound's potential in green chemistry applications is also being explored, particularly in reactions that minimize waste or use environmentally benign conditions.

For researchers working with N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide, proper documentation and record-keeping are essential. This includes maintaining detailed records of synthesis procedures, characterization data, and any modifications made to the core structure. Such practices not only ensure reproducibility but also contribute to the growing body of knowledge about this interesting compound.

In conclusion, N-(6-Formylbenzo[d][1,3]dioxol-5-yl)acetamide (CAS 79835-12-4) represents a valuable chemical entity with diverse potential applications. Its unique structural features combine the advantageous properties of a benzodioxole system with reactive formyl and acetamide functionalities. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.